molecular formula C13H12N2O4 B8597379 2-(4-(1H-Pyrazol-1-yl)benzyl)malonic acid

2-(4-(1H-Pyrazol-1-yl)benzyl)malonic acid

Cat. No.: B8597379
M. Wt: 260.24 g/mol
InChI Key: USFPHYMNTZPSOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-(1H-Pyrazol-1-yl)benzyl)malonic acid is a useful research compound. Its molecular formula is C13H12N2O4 and its molecular weight is 260.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H12N2O4

Molecular Weight

260.24 g/mol

IUPAC Name

2-[(4-pyrazol-1-ylphenyl)methyl]propanedioic acid

InChI

InChI=1S/C13H12N2O4/c16-12(17)11(13(18)19)8-9-2-4-10(5-3-9)15-7-1-6-14-15/h1-7,11H,8H2,(H,16,17)(H,18,19)

InChI Key

USFPHYMNTZPSOY-UHFFFAOYSA-N

Canonical SMILES

C1=CN(N=C1)C2=CC=C(C=C2)CC(C(=O)O)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-(4-(1H-pyrazol-1-yl)benzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione (41.4 g, 137 mmol, Intermediate 6: step a) and 3 M aqueous NaOH solution (300 mL, 900 mmol) was heated for 48 hours at 110° C. The mixture was cooled to room temperature, diluted with water (200 mL) and extracted with EtOAc (1×100 mL) and then acidified to pH 1 with concentrated aqueous HCl at 0° C. The resulting mixture was stirred at 0° C. for 1.5 hours, filtered and the filter cake was washed with water. The solids were collected and dried under vacuum at 40° C. to provide the title compound as a white solid.
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